3-Allyl-4-allyloxy-5-methoxybenzoic acid

• CAS No.: 647854-60-2
• Molecular Formula: C14H16O4
• Molecular Weight: 248.27 g/mol
• IUPAC Name: 3-methoxy-4-prop-2-enoxy-5-prop-2-enylbenzoic acid
• InChI: InChI=1S/C14H16O4/c1-4-6-10-8-11(14(15)16)9-12(17-3)13(10)18-7-5-2/h4-5,8-9H,1-2,6-7H2,3H3,(H,15,16)
• InChI Key: FRRMZWYWQVCYCV-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=CC(=C1OCC=C)CC=C)C(=O)O

Description

3-Allyl-4-allyloxy-5-methoxybenzoic acid is a substituted benzoic acid derivative characterized by three distinct functional groups on its aromatic ring:

• Allyl group at position 3 (C3),
• Allyloxy group at position 4 (C4),
• Methoxy group at position 5 (C5).

This compound’s structure combines electron-donating substituents (allyloxy and methoxy) with a carboxylic acid moiety, which influences its physicochemical properties, such as solubility and acidity.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Substituent Variations in Benzoic Acid Derivatives

The following table compares 3-Allyl-4-allyloxy-5-methoxybenzoic acid with analogous compounds, emphasizing substituent differences and their implications:

Compound Name	Substituents (Positions)	Molecular Formula	Key Properties/Applications	Reference
3-Allyl-4-allyloxy-5-methoxybenzoic acid	C3: Allyl, C4: Allyloxy, C5: Methoxy	C₁₄H₁₆O₄	High lipophilicity (allyl groups); potential bioactive intermediate
3-Ethoxy-5-methoxybenzoic acid	C3: Ethoxy, C5: Methoxy	C₁₀H₁₂O₄	Lower lipophilicity; used in pharmaceutical intermediates
4-Acetyl-3-methoxy-5-methylbenzoic acid	C4: Acetyl, C3: Methoxy, C5: Methyl	C₁₁H₁₂O₄	Enhanced metabolic stability (acetyl group); polymer synthesis
Methyl-2-substitutedphenyl-1,3-benzoxazole-5-carboxylates	Benzoxazole core with ester groups	Varies	Anticancer/antimicrobial activity; fluorescence properties

Key Observations:

• Synthetic Complexity : Allyl groups introduce challenges in regioselective synthesis, whereas methoxy/ethoxy derivatives are more straightforward to functionalize .
• Bioactivity: Benzoxazole analogs (e.g., compounds 3a-e and 6a-o) exhibit notable antimicrobial and anticancer properties, suggesting that the target compound’s allyl groups could modulate similar activities .

Functional Group Impact on Reactivity and Stability

Carboxylic Acid vs. Aldehyde Derivatives

• 3-Allyl-4-allyloxy-5-methoxybenzaldehyde (CAS: 861528-78-1): The aldehyde analog of the target compound lacks the carboxylic acid group, reducing acidity but increasing electrophilicity for nucleophilic additions .
• 4-Butoxy-3-chloro-5-methoxybenzaldehyde (CAS: 483316-01-4): Chlorine and butoxy substituents enhance halogen bonding and steric hindrance, respectively, altering reactivity compared to allyloxy groups .

Ester vs. Hydrazide Derivatives

• Methyl-2-substitutedphenyl-1,3-benzoxazole-5-carboxylates (e.g., 3a-e ): Ester groups improve solubility in organic solvents, whereas the target compound’s carboxylic acid enhances water solubility at physiological pH .
• Hydrazinecarbothioamides (e.g., 5a-o ): Thioamide groups introduce hydrogen-bonding capabilities, which are absent in the target compound but critical for metal chelation in drug design .

Physicochemical and Spectral Data

• pKa : The carboxylic acid group in benzoic acid derivatives typically has a pKa ~4.2, but electron-donating substituents (e.g., allyloxy) may slightly increase acidity .
• UV-Vis Absorption : Methoxy and allyloxy groups contribute to absorption maxima in the 270–310 nm range, similar to benzoxazole derivatives .